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Compound of Interest

Compound Name:
2-fluoro-5-nitro-N-(propan-2-

yl)aniline

Cat. No.: B13283739

Get Quote

Core Identity & Physicochemical Profile
2-Fluoro-5-nitro-N-(propan-2-yl)aniline (also known as N-isopropyl-2-fluoro-5-nitroaniline) is

a secondary aniline derivative characterized by an electron-withdrawing nitro group and an

ortho-fluorine substituent. It serves as a critical scaffold in the synthesis of heterocyclic kinase

inhibitors and apoptosis-inducing agents (e.g., Bcl-2 family inhibitors).
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Property Data

Systematic Name 2-fluoro-5-nitro-N-(propan-2-yl)aniline

Common Synonyms
N-isopropyl-2-fluoro-5-nitroaniline; 2-Fluoro-5-

nitro-N-isopropylaniline

Parent CAS 369-36-8 (2-Fluoro-5-nitroaniline)

Molecular Formula C₉H₁₁FN₂O₂

Molecular Weight 198.20 g/mol

SMILES CC(C)Nc1cc([O-])ccc1F

Physical State Yellow to orange solid (Predicted)

Solubility
Soluble in DMSO, DCM, Ethyl Acetate; Low

solubility in water

pKa (Predicted)
~1.5 (Conjugate acid), weakly basic due to

EWG (NO₂, F)

Note on CAS Registry: While the parent compound (2-fluoro-5-nitroaniline) is indexed under

CAS 369-36-8, the specific N-isopropyl derivative is often generated in situ or cited as a

derivative in patent literature [1][2]. Researchers should reference the parent CAS for safety

data sheets (SDS) regarding the core hazard profile.

Synthesis & Reaction Mechanics
The most robust synthetic route involves the reductive amination of commercially available 2-

fluoro-5-nitroaniline. Direct nucleophilic aromatic substitution (SₙAr) on difluoronitrobenzenes is

less favorable for this specific isomer due to regioselectivity issues (favoring para-substitution).

Primary Workflow: Reductive Amination
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This protocol ensures mono-alkylation of the aniline nitrogen, avoiding the over-alkylation

common with alkyl halides.

Imine Formation: Condensation of 2-fluoro-5-nitroaniline with acetone (solvent and reagent)

in the presence of an acid catalyst (e.g., acetic acid).

Reduction:In situ reduction of the intermediate imine using Sodium Triacetoxyborohydride

(NaBH(OAc)₃) or Sodium Cyanoborohydride (NaBH₃CN).

Reagents:

Substrate: 2-Fluoro-5-nitroaniline (1.0 eq)

Carbonyl Source: Acetone (Excess/Solvent)[1]

Reductant: NaBH(OAc)₃ (1.5–2.0 eq)

Catalyst: Glacial Acetic Acid (Catalytic to 1.0 eq)

Step-by-Step Protocol:

Dissolution: Dissolve 2-fluoro-5-nitroaniline in dry dichloroethane (DCE) or THF.

Activation: Add acetone (5–10 eq) and acetic acid. Stir at room temperature for 30–60

minutes to promote imine equilibrium.

Reduction: Cool to 0°C. Add NaBH(OAc)₃ portion-wise to prevent exotherms.

Reaction: Allow to warm to room temperature and stir for 12–16 hours under N₂ atmosphere.

Quench: Quench with saturated aqueous NaHCO₃.

Workup: Extract with Ethyl Acetate (3x). Wash organics with brine, dry over MgSO₄, and

concentrate.[2]

Purification: Flash column chromatography (Hexanes/EtOAc gradient).

Visualized Pathway (DOT)
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Caption: One-pot reductive amination workflow for the selective synthesis of the N-isopropyl

derivative.

Mechanism of Action: Reductive Amination[1][5][6][7]
The reaction proceeds via a Schiff base (imine) intermediate. The presence of the electron-

withdrawing nitro group at the 5-position and fluorine at the 2-position decreases the

nucleophilicity of the aniline nitrogen, making the initial imine formation the rate-determining

step.

Protonation: The carbonyl oxygen of acetone is activated by acetic acid.

Nucleophilic Attack: The aniline nitrogen attacks the carbonyl carbon.

Dehydration: Loss of water yields the N-isopropylidene-2-fluoro-5-nitrobenzenamine (imine).

Hydride Transfer: The borohydride reagent selectively reduces the C=N bond to a C-N single

bond. NaBH(OAc)₃ is preferred over NaBH₄ because it is less basic and does not reduce the

nitro group or the imine before it forms [3].
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Caption: Mechanistic cascade of the reductive amination process.

Applications in Drug Discovery
This scaffold is a high-value "building block" for designing small molecule inhibitors. The N-

isopropyl group provides steric bulk and lipophilicity, while the fluoro-nitro core allows for further

diversification.

1. Casein Kinase 2 (CSNK2A) Inhibitors Research indicates that N-isopropyl-2-fluoro-5-

nitroaniline is a key intermediate in synthesizing pyrazine-based CSNK2A inhibitors. The ortho-

fluorine acts as a hydrogen bond acceptor, mimicking the planarity of indole rings found in
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other kinase inhibitors, while the isopropyl group fits into hydrophobic pockets (e.g., near F49 in

PIM1 or V53 in CSNK2A) [1].

2. Bcl-2 Family Inhibitors Analogs of this compound are used to synthesize BH3 mimetics. The

nitro group is typically reduced to an amine (after N-alkylation) to form a diamine core, which is

then coupled to sulfonamides or biaryl systems similar to Venetoclax or Navitoclax structures.

3. Radioligand Development The fluorine atom allows for potential ¹⁸F-labeling exchange for

PET imaging tracers targeting specific oncogenic proteins.

Analytical Characterization
To validate the identity of the synthesized compound, the following spectroscopic signals are

diagnostic:

¹H NMR (DMSO-d₆, 400 MHz):

δ 1.18 (d, 6H): Isopropyl methyl groups (doublet).

δ 3.7–4.0 (m, 1H): Methine proton of the isopropyl group (septet).

δ 5.5–6.0 (br s, 1H): NH proton (chemical shift varies with concentration).

δ 7.2–7.8 (m, 3H): Aromatic protons. The proton ortho to the nitro group (C6) will appear

as a doublet of doublets due to coupling with Fluorine and the meta-proton.

¹⁹F NMR:

Single peak around -110 to -130 ppm (typical for aryl fluorides).

Mass Spectrometry (ESI):

[M+H]⁺: Calculated ~199.08 m/z.

Safety & Handling (SDS Summary)
As a nitroaniline derivative, this compound must be handled with strict safety protocols.

Hazard Class: Acute Toxicity (Oral/Dermal/Inhalation).
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H-Statements: H301 (Toxic if swallowed), H315 (Causes skin irritation), H319 (Causes

serious eye irritation).

PPE: Nitrile gloves, safety goggles, and a fume hood are mandatory.

Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) to prevent oxidation of

the amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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